Cas no 2411220-00-1 (N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide)

• Product Name: N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide
• CAS No: 2411220-00-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 6321230
• PubChem ID: 165767727
• Update Time: 2025-10-29

N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-7462061
• 2411220-00-1
• N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide
• Z3952175085

• Inchi： 1S/C15H15N3O2/c1-2-5-14(19)16-8-9-17-15(20)13-10-11-6-3-4-7-12(11)18-13/h3-4,6-7,10,18H,8-9H2,1H3,(H,16,19)(H,17,20)
• InChI Key： CQPIQWNDHCMQCI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)NCCNC(C#CC)=O

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide

Comprehensive Overview of N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide (CAS No. 2411220-00-1): Structure, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide (CAS No. 2411220-00-1) has garnered significant attention due to its unique molecular structure and potential applications. This compound, characterized by its indole and ynamide functional groups, presents a fascinating case study for researchers exploring novel bioactive molecules. The presence of both indole and alkyne moieties in its structure makes it a versatile candidate for drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies.

The CAS No. 2411220-00-1 is often associated with cutting-edge research in medicinal chemistry and bioconjugation. Recent studies highlight its role as a chemical probe for investigating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. Given the growing interest in precision medicine, this compound's ability to selectively modify biological targets aligns with current trends in personalized therapeutics. Researchers are particularly intrigued by its potential to serve as a scaffold for designing kinase inhibitors, a class of compounds dominating oncology pipelines.

From a synthetic chemistry perspective, N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide exemplifies the convergence of heterocyclic chemistry and click chemistry methodologies. Its ynamide functionality enables efficient bioorthogonal reactions, making it valuable for proteomics studies and biomarker discovery – areas experiencing exponential growth due to advancements in mass spectrometry technologies. The compound's stability under physiological conditions further enhances its utility in chemical biology applications, addressing common challenges in in vivo labeling experiments.

The pharmaceutical industry's shift toward fragment-based drug design has increased demand for specialized building blocks like CAS 2411220-00-1. Its indole-2-carboxamide segment, a privileged structure in drug discovery, offers multiple vectors for structural modification while maintaining favorable drug-like properties. This characteristic is particularly relevant given the current focus on oral bioavailability and blood-brain barrier penetration in CNS drug development. Computational studies suggest the compound's potential as a GPCR modulator, aligning with recent breakthroughs in membrane protein research.

In material science applications, the but-2-ynamide moiety of this compound enables innovative approaches to polymer functionalization and surface modification. The alkyne group's reactivity facilitates covalent immobilization strategies crucial for developing biosensors and diagnostic devices – technologies gaining traction in the point-of-care testing market. Furthermore, its potential in photopharmacology is being explored, as the conjugated system may allow light-controlled biological activity, a frontier area in spatiotemporal therapeutic interventions.

Quality control and analytical characterization of N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide present interesting challenges and opportunities. Advanced techniques like LC-MS/MS and NMR spectroscopy are essential for verifying its purity and structural integrity, especially given the compound's potential as a reference standard in bioanalytical applications. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing underscores the importance of rigorous characterization for such specialized chemicals.

From a commercial perspective, the synthesis and supply of CAS 2411220-00-1 reflect broader trends in the fine chemicals market. The compound's complexity necessitates multistep synthesis expertise, making it a benchmark for evaluating process chemistry capabilities. As the industry moves toward continuous manufacturing and flow chemistry, this molecule serves as an interesting case study for route optimization and green chemistry principles implementation.

The safety profile and handling requirements of N-{2-[(1H-indol-2-yl)formamido]ethyl}but-2-ynamide warrant careful consideration in laboratory settings. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and containment measures are recommended when working with this compound, reflecting best practices in laboratory safety and risk assessment protocols that have gained prominence in recent years.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2411220-00-1 across multiple disciplines. Its unique combination of pharmacophores positions it as a valuable tool in chemical genetics and target identification studies. Furthermore, the compound's potential in antibody-drug conjugates (ADCs) and PROTAC technologies aligns with current therapeutic innovation trends, suggesting it may play a role in next-generation targeted drug delivery systems.